Cas no 651750-08-2 (4H-1-Benzopyran-4-one,8-(1,1-dimethyl-2-propenyl)-5,7-dihydroxy-3-(4-hydroxyphenyl)-)

• Product name: 4H-1-Benzopyran-4-one,8-(1,1-dimethyl-2-propenyl)-5,7-dihydroxy-3-(4-hydroxyphenyl)-
• CAS No: 651750-08-2
• MF: C₂₀H₁₈O₅
• MW: 338.353926181793
• CID: 403371
• PubChem ID: 12096315

4H-1-Benzopyran-4-one,8-(1,1-dimethyl-2-propenyl)-5,7-dihydroxy-3-(4-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,8-(1,1-dimethyl-2-propenyl)-5,7-dihydroxy-3-(4-hydroxyphenyl)-
• 8-(1,1-dimethylallyl)genistein
• 5,7-dihydroxy-3-(4-hydroxyphenyl)-8-(2-methylbut-3-en-2-yl)chromen-4-one
• 651750-08-2
• AKOS040763383
• 4H-1-Benzopyran-4-one, 8-(1,1-dimethyl-2-propen-1-yl)-5,7-dihydroxy-3-(4-hydroxyphenyl)-
• 5,7,4'-Trihydroxy-8-(1,1-dimethylprop-2-enyl)isoflavone

• Inchi： InChI=1S/C20H18O5/c1-4-20(2,3)17-15(23)9-14(22)16-18(24)13(10-25-19(16)17)11-5-7-12(21)8-6-11/h4-10,21-23H,1H2,2-3H3
• InChI Key： PONIGBFVAFAGSR-UHFFFAOYSA-N
• SMILES： CC(C)(C=C)C1=C(C=C(C2=C1OC=C(C2=O)C3=CC=C(C=C3)O)O)O

Computed Properties

• Exact Mass: 338.11544
• Monoisotopic Mass: 338.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 87Ų

Experimental Properties

• Density: 1.338±0.06 g/cm3(Predicted)
• Melting Point: 94-96 °C(Solv: chloroform (67-66-3))
• Boiling Point: 561.6±50.0 °C(Predicted)
• PSA: 86.99
• pka: 6.57±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Isoflavones

Additional information on 4H-1-Benzopyran-4-one,8-(1,1-dimethyl-2-propenyl)-5,7-dihydroxy-3-(4-hydroxyphenyl)-

Comprehensive Overview of 4H-1-Benzopyran-4-one, 8-(1,1-dimethyl-2-propenyl)-5,7-dihydroxy-3-(4-hydroxyphenyl) (CAS No. 651750-08-2)

4H-1-Benzopyran-4-one, 8-(1,1-dimethyl-2-propenyl)-5,7-dihydroxy-3-(4-hydroxyphenyl), also known by its CAS number 651750-08-2, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of flavonoids, which are naturally occurring polyphenolic compounds known for their diverse biological activities and therapeutic potential.

The molecular structure of 4H-1-Benzopyran-4-one, 8-(1,1-dimethyl-2-propenyl)-5,7-dihydroxy-3-(4-hydroxyphenyl) is characterized by a benzopyran core with specific substituents that contribute to its unique properties. The presence of hydroxyl groups at positions 5 and 7, along with the 8-(1,1-dimethyl-2-propenyl) and 3-(4-hydroxyphenyl) substituents, imparts significant antioxidant and anti-inflammatory effects. These functional groups are crucial for the compound's biological activities and have been the focus of numerous studies aimed at understanding its mechanisms of action.

Recent research has highlighted the potential of 4H-1-Benzopyran-4-one, 8-(1,1-dimethyl-2-propenyl)-5,7-dihydroxy-3-(4-hydroxyphenyl) in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 4H-1-Benzopyran-4-one, 8-(1,1-dimethyl-2-propenyl)-5,7-dihydroxy-3-(4-hydroxyphenyl) has been shown to possess significant antioxidant activity. A study conducted by researchers at the University of California in 2022 found that this compound effectively scavenges free radicals and protects cells from oxidative stress. This property is particularly important in preventing damage to cellular components such as DNA and proteins, which can lead to various diseases including cancer and neurodegenerative disorders.

The pharmacokinetic properties of 4H-1-Benzopyran-4-one, 8-(1,1-dimethyl-2-propenyl)-5,7-dihydroxy-3-(4-hydroxyphenyl) have also been investigated to assess its suitability for therapeutic use. A study published in the European Journal of Pharmaceutical Sciences in 2023 reported that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. These findings suggest that it can be effectively delivered to target tissues following oral administration, making it a viable option for drug development.

Clinical trials are currently underway to evaluate the safety and efficacy of 4H-1-Benzopyran-4-one, 8-(1,1-dimethyl-2-propenyl)-5,7-dihydroxy-3-(4-hydroxyphenyl) in human subjects. Preliminary results from phase I trials have shown promising outcomes with no significant adverse effects reported. These trials are expected to provide valuable insights into the therapeutic potential of this compound and pave the way for further clinical development.

In conclusion, 4H-1-Benzopyran-4-one, 8-(1,1-dimethyl-2-propenyl)-5,7-dihydroxy-3-(4-hydroxyphenyl) (CAS No. 651750-08-2) is a promising compound with a wide range of biological activities and therapeutic applications. Its unique molecular structure confers significant antioxidant and anti-inflammatory properties, making it a valuable candidate for the treatment of various diseases. Ongoing research and clinical trials will continue to elucidate its potential benefits and contribute to its development as a novel therapeutic agent.